Cas no 950261-79-7 (N-(furan-2-yl)methyl-2-2-oxo-6-(piperidine-1-sulfonyl)-1,2-dihydroquinoxalin-1-ylacetamide)
N-(furan-2-yl)methyl-2-2-oxo-6-(piperidine-1-sulfonyl)-1,2-dihydroquinoxalin-1-ylacetamide Chemical and Physical Properties
Names and Identifiers
-
- N-(furan-2-ylmethyl)-2-(2-oxo-6-piperidin-1-ylsulfonylquinoxalin-1-yl)acetamide
- N-(furan-2-yl)methyl-2-2-oxo-6-(piperidine-1-sulfonyl)-1,2-dihydroquinoxalin-1-ylacetamide
-
- Inchi: 1S/C20H22N4O5S/c25-19(22-12-15-5-4-10-29-15)14-24-18-7-6-16(11-17(18)21-13-20(24)26)30(27,28)23-8-2-1-3-9-23/h4-7,10-11,13H,1-3,8-9,12,14H2,(H,22,25)
- InChI Key: BVYCGVGJXOHBRR-UHFFFAOYSA-N
- SMILES: C(NCC1=CC=CO1)(=O)CN1C2=C(C=C(S(N3CCCCC3)(=O)=O)C=C2)N=CC1=O
N-(furan-2-yl)methyl-2-2-oxo-6-(piperidine-1-sulfonyl)-1,2-dihydroquinoxalin-1-ylacetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3382-0498-2μmol |
N-[(furan-2-yl)methyl]-2-[2-oxo-6-(piperidine-1-sulfonyl)-1,2-dihydroquinoxalin-1-yl]acetamide |
950261-79-7 | 90%+ | 2μl |
$57.0 | 2023-04-26 | |
| Life Chemicals | F3382-0498-5μmol |
N-[(furan-2-yl)methyl]-2-[2-oxo-6-(piperidine-1-sulfonyl)-1,2-dihydroquinoxalin-1-yl]acetamide |
950261-79-7 | 90%+ | 5μl |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3382-0498-10μmol |
N-[(furan-2-yl)methyl]-2-[2-oxo-6-(piperidine-1-sulfonyl)-1,2-dihydroquinoxalin-1-yl]acetamide |
950261-79-7 | 90%+ | 10μl |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3382-0498-20μmol |
N-[(furan-2-yl)methyl]-2-[2-oxo-6-(piperidine-1-sulfonyl)-1,2-dihydroquinoxalin-1-yl]acetamide |
950261-79-7 | 90%+ | 20μl |
$79.0 | 2023-04-26 | |
| Life Chemicals | F3382-0498-1mg |
N-[(furan-2-yl)methyl]-2-[2-oxo-6-(piperidine-1-sulfonyl)-1,2-dihydroquinoxalin-1-yl]acetamide |
950261-79-7 | 90%+ | 1mg |
$54.0 | 2023-04-26 | |
| Life Chemicals | F3382-0498-2mg |
N-[(furan-2-yl)methyl]-2-[2-oxo-6-(piperidine-1-sulfonyl)-1,2-dihydroquinoxalin-1-yl]acetamide |
950261-79-7 | 90%+ | 2mg |
$59.0 | 2023-04-26 | |
| Life Chemicals | F3382-0498-3mg |
N-[(furan-2-yl)methyl]-2-[2-oxo-6-(piperidine-1-sulfonyl)-1,2-dihydroquinoxalin-1-yl]acetamide |
950261-79-7 | 90%+ | 3mg |
$63.0 | 2023-04-26 | |
| Life Chemicals | F3382-0498-4mg |
N-[(furan-2-yl)methyl]-2-[2-oxo-6-(piperidine-1-sulfonyl)-1,2-dihydroquinoxalin-1-yl]acetamide |
950261-79-7 | 90%+ | 4mg |
$66.0 | 2023-04-26 | |
| Life Chemicals | F3382-0498-5mg |
N-[(furan-2-yl)methyl]-2-[2-oxo-6-(piperidine-1-sulfonyl)-1,2-dihydroquinoxalin-1-yl]acetamide |
950261-79-7 | 90%+ | 5mg |
$69.0 | 2023-04-26 | |
| Life Chemicals | F3382-0498-10mg |
N-[(furan-2-yl)methyl]-2-[2-oxo-6-(piperidine-1-sulfonyl)-1,2-dihydroquinoxalin-1-yl]acetamide |
950261-79-7 | 90%+ | 10mg |
$79.0 | 2023-04-26 |
N-(furan-2-yl)methyl-2-2-oxo-6-(piperidine-1-sulfonyl)-1,2-dihydroquinoxalin-1-ylacetamide Related Literature
-
Inês S. Albuquerque,Hélia F. Jeremias,Miguel Chaves-Ferreira,Dijana Matak-Vinkovic,Omar Boutureira,Carlos C. Romão Chem. Commun., 2015,51, 3993-3996
-
Alvin Tanudjaja,Shinsuke Inagi,Fusao Kitamura,Toshikazu Takata,Ikuyoshi Tomita Dalton Trans., 2021,50, 3037-3043
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
-
4. An autonomous self-optimizing flow machine for the synthesis of pyridine–oxazoline (PyOX) ligands†Eric Wimmer,Daniel Cortés-Borda,Solène Brochard,Elvina Barré,Charlotte Truchet,François-Xavier Felpin React. Chem. Eng., 2019,4, 1608-1615
-
Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
Additional information on N-(furan-2-yl)methyl-2-2-oxo-6-(piperidine-1-sulfonyl)-1,2-dihydroquinoxalin-1-ylacetamide
Comprehensive Overview of N-(furan-2-yl)methyl-2-2-oxo-6-(piperidine-1-sulfonyl)-1,2-dihydroquinoxalin-1-ylacetamide (CAS No. 950261-79-7)
N-(furan-2-yl)methyl-2-2-oxo-6-(piperidine-1-sulfonyl)-1,2-dihydroquinoxalin-1-ylacetamide (CAS No. 950261-79-7) is a sophisticated heterocyclic compound that has garnered significant attention in pharmaceutical and biochemical research. This molecule features a unique combination of a furan ring, a piperidine sulfonyl group, and a quinoxaline core, making it a subject of interest for its potential applications in drug discovery and development. Researchers are particularly intrigued by its structural complexity and the possibility of modulating its biological activity through targeted modifications.
The compound's quinoxaline moiety is known for its diverse pharmacological properties, including antimicrobial, anticancer, and anti-inflammatory effects. The incorporation of a piperidine-1-sulfonyl group enhances its solubility and bioavailability, which are critical factors in drug design. Meanwhile, the furan-2-yl segment contributes to its aromatic character and may influence its binding affinity to biological targets. These attributes make N-(furan-2-yl)methyl-2-2-oxo-6-(piperidine-1-sulfonyl)-1,2-dihydroquinoxalin-1-ylacetamide a promising candidate for further investigation in medicinal chemistry.
In recent years, the scientific community has shown growing interest in sulfonamide-containing compounds due to their broad-spectrum biological activities. The piperidine-1-sulfonyl group in this compound aligns with this trend, as sulfonamides are often associated with enzyme inhibition and receptor modulation. This has led to increased searches for "sulfonamide derivatives in drug discovery" and "quinoxaline-based therapeutics," reflecting the compound's relevance in contemporary research.
Another area of interest is the compound's potential role in addressing antibiotic resistance, a global health crisis. The quinoxaline scaffold has been explored for its antimicrobial properties, and researchers are actively investigating whether N-(furan-2-yl)methyl-2-2-oxo-6-(piperidine-1-sulfonyl)-1,2-dihydroquinoxalin-1-ylacetamide could contribute to novel antibiotic development. This aligns with popular search queries such as "new antibiotics 2023" and "combating drug-resistant bacteria," highlighting its timely significance.
From a synthetic chemistry perspective, the compound's intricate structure presents both challenges and opportunities. The furan and piperidine rings require precise synthetic strategies, often involving multi-step reactions and careful optimization. This has spurred discussions on "advanced heterocyclic synthesis techniques" and "green chemistry approaches" in online forums and academic circles. The demand for efficient and sustainable synthesis methods further underscores the importance of compounds like this in modern organic chemistry.
In conclusion, N-(furan-2-yl)methyl-2-2-oxo-6-(piperidine-1-sulfonyl)-1,2-dihydroquinoxalin-1-ylacetamide (CAS No. 950261-79-7) represents a fascinating intersection of structural complexity and therapeutic potential. Its relevance to current research trends, such as antibiotic development and enzyme inhibition, ensures its continued prominence in scientific literature. As researchers delve deeper into its properties and applications, this compound is poised to make significant contributions to the fields of medicinal chemistry and drug discovery.
950261-79-7 (N-(furan-2-yl)methyl-2-2-oxo-6-(piperidine-1-sulfonyl)-1,2-dihydroquinoxalin-1-ylacetamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)